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Compound of Interest

Compound Name: (4-Aminobenzyl)phosphonic Acid

Cat. No.: B1267361

An In-depth Technical Guide to (4-Aminobenzyl)phosphonic Acid (CAS 5424-27-1)

Introduction

(4-Aminobenzyl)phosphonic acid, with CAS number 5424-27-1, is a synthetic ligand and an
organophosphorus compound.[1] It is recognized for its role as an inhibitor of alkaline
phosphatase and is utilized in various biochemical and electrochemical applications.[2][3] Its
structural similarity to natural phosphates allows it to interact with biological targets, making it a
compound of interest in drug development and proteomics research.[4][5] This guide provides
a comprehensive overview of its properties, applications, and relevant experimental protocols
for researchers and scientists.

Physicochemical and Spectral Data

The fundamental properties of (4-Aminobenzyl)phosphonic acid are summarized below,
providing key data for laboratory use and characterization.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C7H10NOsP [61[71[8]

Molecular Weight 187.13 g/mol [1][6]
White to light yellow/orange

Appearance ) [61[7]
solid powder or crystal

Melting Point 325°C (decomposes) [11161[7]

Purity >95% to >98.0% (HPLC) [7]

Density 1.471 g/cm3 (Predicted) [1119]

N ) 463.0°C at 760 mmHg

Boiling Point ) [1119]
(Predicted)

pKa 1.98 + 0.10 (Predicted) [1]
Slightly soluble in DMF;

Solubility Soluble at 1 mg/mLin1 M [1112]

NH4OH

Table 2: Spectral and Identification Data
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Identifier Value Source
CAS Number 5424-27-1 [6][10][11]
MDL Number MFCD00070204 [1][6]
PubChem CID 223978 [8]
NEKHKXMBGWNTOO-

InChl Key (8]
UHFFFAOYSA-N
1S/C7H10NO3P/c8-7-3-1-6(2-

InChl 4-7)5-12(9,10,11)/h1-
4H,5,8H2,(H2,9,10,11)

SMILES Nclccc(CP(0)(0)=0)ccl [8]

-Aminobenzylphosphonic
Synonyms P yIPnosp [1][11]

acid, 4-ABPA, NSC 12117

Safety and Handling

(4-Aminobenzyl)phosphonic acid is classified as an irritant. Proper safety precautions are

mandatory when handling this compound.

Table 3: GHS Hazard and Precautionary Information
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Category Information Source
Pictogram GHSO07 (Exclamation Mark) [1]
Signal Word Warning [1][12]

H315: Causes skin irritation.
H319: Causes serious eye

Hazard Statements o [1][12]
irritation. H335: May cause

respiratory irritation.

P261, P264, P271, P280,

Precautionary Statements P302+P352, [1]
P305+P351+P338
Storage Temperature -20°C [1]

) ) Dust mask (type N95),
Personal Protective Equipment ] [13]
eyeshields, gloves

Avoid contact with skin, eyes,
) ] and clothing. Use in a well-
Handling Advice ] [12]
ventilated area. Wash hands

thoroughly after handling.

Biological Activity and Applications

(4-Aminobenzyl)phosphonic acid is primarily known for its inhibitory effects on alkaline
phosphatase. Its applications extend to purification techniques and electrochemistry, with
emerging research into other areas of bioactivity.

Alkaline Phosphatase Inhibition

(4-Aminobenzyl)phosphonic acid acts as an inhibitor of alkaline phosphatase, with a
reported Ki (inhibition constant) of 1.1 mM for the bovine intestine enzyme.[2][3] This inhibitory
action is a key feature driving its use in biochemical studies.
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Inhibition Mechanism
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Caption: Enzyme inhibition by (4-Aminobenzyl)phosphonic acid.

Affinity Chromatography

Leveraging its ability to bind to alkaline phosphatase, this compound is used in affinity
chromatography for the purification of the enzyme.[2] The phosphonic acid moiety acts as a
ligand, selectively binding the target enzyme from a complex mixture.
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Affinity Chromatography Workflow

Step 1: Matrix Preparation

Covalent attachment of
(4-Aminobenzyl)phosphonic acid
to chromatography support.

;

Step 2: Column Loading

Crude protein mixture containing
Alkaline Phosphatase (AP) is
passed through the column.

l

Step 3: Binding

AP binds specifically to the

immobilized phosphonic acid ligand.
Other proteins pass through.

y

Step 4: Elution

A change in pH or ionic strength
disrupts the binding, releasing

the purified AP.

End: Purified
Alkaline Phosphatase
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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